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Cat. No.: B1584796

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum oxalate (CAS number 814-87-9) is an inorganic compound with the chemical
formula Al2(C20a4)s. It is a white, crystalline solid that is sparingly soluble in water but soluble in
acidic solutions.[1] While not a direct therapeutic agent, aluminum oxalate holds significance
in various scientific and industrial applications, including as a precursor in materials science for
the synthesis of high-purity alumina, as a mordant in the textile industry, and as a reagent in
chemical synthesis.[2][3] This guide provides a comprehensive overview of its chemical
properties, synthesis, key applications with detailed experimental protocols, and safety
information.

Chemical and Physical Properties

A summary of the key physical and chemical properties of aluminum oxalate is presented in
the table below. It is often found in its hydrated form.
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Property Value Reference(s)

Chemical Formula Ce6Al2012 [21[41[5]

Molecular Weight 318.02 g/mol [2][41[5]
White crystalline powder or

Appearance [2][6]
chunks

Odor Odorless [1]
Insoluble in water and ethanol;

Solubility soluble in nitric and sulfuric [3][5]
acids.[3][5]

N ) 365.1°C at 760 mmHg

Boiling Point ) [4]
(Predicted)

Flash Point 188.8°C (Predicted) [4]

Vapor Pressure

2.51E-06 mmHg at 25°C
(Predicted)

[4]

Synthesis of Aluminum Oxalate

Aluminum oxalate can be synthesized through the reaction of an aluminum salt with oxalic

acid. A general laboratory-scale synthesis protocol is provided below.

Experimental Protocol: Synthesis of Aluminum Oxalate

Objective: To synthesize aluminum oxalate from aluminum hydroxide.

Materials:

Ethanol

Oxalic acid (H2C20a4)

Ammonia solution

Bayer aluminum hydroxide (Al(OH)3)
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e Deionized water
Procedure:

o Dissolve Bayer aluminum hydroxide of 99.7% purity in a stoichiometric amount of oxalic acid
solution to produce an agueous aluminum oxalate solution.

o Adjust the pH of the solution to greater than 8.0 using an ammonia solution.

e Add ethanol to the aluminum oxalate solution with a mixing ratio of ethanol to solution
exceeding 2:1 to precipitate ammonium aluminum oxalate.

« Filter the resulting precipitate and wash with ethanol.

» Dry the precipitate to obtain ammonium aluminum oxalate. Note that for pure aluminum
oxalate, a different aluminum salt and precipitation control would be required, but this
method yields a related complex.[4]

Key Applications and Experimental Protocols

Aluminum oxalate serves as a versatile compound in several scientific and industrial
processes. Detailed experimental protocols for some of its key applications are outlined below.

Thermal Decomposition for the Production of Alumina
(Al203)

Aluminum oxalate is a common precursor for the synthesis of high-purity alumina (Al203) via
thermal decomposition. The process involves heating aluminum oxalate at elevated
temperatures, leading to its decomposition into alumina and gaseous byproducts.

Objective: To analyze the thermal decomposition of aluminum oxalate to form alumina.
Instrumentation:
o Thermogravimetric Analyzer (TGA)

e Alumina or platinum crucible
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» Nitrogen or air supply for purge gas

Procedure:

o Accurately weigh 5-10 mg of dried aluminum oxalate powder into a TGA crucible.
» Place the crucible in the TGA furnace.

o Set the purge gas (e.g., nitrogen) flow rate. A typical rate is 20-50 mL/min.

e Program the TGA to heat the sample from ambient temperature to approximately 1200°C at
a constant heating rate (e.g., 10°C/min).

e Record the mass of the sample as a function of temperature.

e The resulting TGA curve will show weight loss steps corresponding to dehydration and
decomposition to aluminum oxide. The final stable weight corresponds to the mass of the
resulting alumina.[7][8][9][10][11]
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Caption: Potential interactions of aluminum ions with cellular components.
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Safety Information

Aluminum oxalate should be handled with appropriate safety precautions in a laboratory
setting.

Hazard Statement Precautionary Statement

Do not eat, drink or smoke when using this
product. Wash hands thoroughly after handling.
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

Harmful if swallowed.

Wear protective gloves/protective clothing. IF

ON SKIN: Wash with plenty of soap and water.
Harmful in contact with skin. Call a POISON CENTER or doctor/physician if

you feel unwell. Wash contaminated clothing

before reuse.

This data is compiled from various sources and should be used in conjunction with a
comprehensive Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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